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Compound of Interest

Compound Name: 3-Chloro-2-methylpropionitrile

CAS No.: 7659-45-2

Cat. No.: B1294522

Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-2-methylpropionitrile

Introduction: A Proactive Approach to Chemical
Safety
In the landscape of pharmaceutical research and drug development, the synthesis of novel

compounds often involves intermediates with potent and hazardous properties. 3-Chloro-2-
methylpropionitrile (CAS No. 7659-45-2) is one such chemical. While its utility in organic

synthesis is significant, a comprehensive understanding of its hazard profile is paramount for

the safety of researchers and the integrity of experimental outcomes. This guide moves beyond

a simple recitation of safety data sheet (SDS) information, offering a deeper, field-proven

perspective on risk mitigation. Here, we will dissect the "what" and explain the "why" behind the

recommended safety protocols, empowering scientists to work with this compound confidently

and securely.

Chemical and Physical Identity
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A foundational element of safe handling is a clear understanding of the substance's identity and

physical characteristics. This information dictates storage conditions, potential exposure routes,

and appropriate emergency responses.

Property Value Source

IUPAC Name 3-chloro-2-methylpropanenitrile [1]

CAS Number 7659-45-2 [1][2][3]

Molecular Formula C4H6ClN [1][2][3]

Molecular Weight 103.55 g/mol [1][2]

Appearance Brown-Yellow to Yellow Liquid [2]

Refractive Index 1.4334 to 1.4354 (at 20°C) [2]

Boiling Point ~430 K (157 °C) [4]

Water Solubility
Log10 of Water solubility in

mol/l = -1.27
[4]

Hazard Analysis: Understanding the Intrinsic Risks
3-Chloro-2-methylpropionitrile is classified as hazardous under the Globally Harmonized

System (GHS). The primary risks are associated with acute toxicity via multiple exposure

routes. Acknowledging these hazards is the first step in designing effective safety protocols.

GHS Classification
According to aggregated data from notifications to the European Chemicals Agency (ECHA),

this compound is consistently classified as follows[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin[1].

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled[1].

The "Warning" signal word is associated with these classifications[1].
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Caption: GHS Hazard Profile for 3-Chloro-2-methylpropionitrile.

Toxicological Profile and Exposure Symptoms
The toxicity of nitriles is a significant concern. While specific toxicological properties for 3-
Chloro-2-methylpropionitrile have not been fully investigated, related compounds like 3-

Chloropropionitrile offer critical insights. Toxic effects are often a result of systemic cyanide

poisoning, which inhibits cellular respiration[5].

Key Exposure Symptoms may include[5][6]:

Initial Contact: Can cause irritation to the skin, eyes, nose, and throat[6].

Systemic Effects: High exposure can lead to headache, nausea, dizziness, confusion, and

weakness[6].

Severe Exposure: In severe cases, symptoms can progress to tremors, convulsions,

paralysis, respiratory depression, and potentially death[5][6]. It is crucial to note that this

compound can be readily absorbed through the skin, increasing overall exposure[5][6].
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Proactive Safety Protocols: From Handling to
Disposal
A robust safety plan encompasses every stage of the chemical's lifecycle in the laboratory.

Engineering Controls and Personal Protective
Equipment (PPE)
The hierarchy of controls prioritizes eliminating hazards at their source. When handling 3-
Chloro-2-methylpropionitrile, this translates to stringent engineering controls supplemented

by appropriate PPE.

Primary Engineering Control: All manipulations must be conducted within a properly

operating chemical fume hood[7]. This is non-negotiable and serves to contain vapors,

preventing inhalation, which is a primary exposure route.

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166[8]. A face

shield should be used if there is a splash hazard.

Skin Protection:

Gloves: Given that the substance is harmful in contact with skin and readily absorbed,

protective gloves are mandatory[5][6][9]. Choose gloves (e.g., nitrile) with an appropriate

thickness and breakthrough time for halogenated organic compounds. Always dispose of

contaminated gloves after use in accordance with good laboratory practice[9].

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact[9].

Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator

appropriate for organic vapors should be used.
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Caption: Hierarchy of Controls for Handling Hazardous Chemicals.

Safe Handling and Storage Procedures
Handling:

Wash hands and any exposed skin thoroughly after handling[7][10].

Do not eat, drink, or smoke in areas where the chemical is used[7][10].

Avoid breathing vapors or mist[7][11].

Ensure all containers are properly labeled.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area[7][8].

Store locked up[7].

Keep away from incompatible materials such as strong oxidizing agents[12].

Emergency Response: A Validated Workflow
Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel

must be trained on these procedures.

First-Aid Measures
Immediate and correct first aid can be life-saving. The overarching directive is to seek

immediate medical attention in all cases of exposure and show the Safety Data Sheet to the

attending physician[7].

Step-by-Step First-Aid Protocol:

Inhalation:

Move the person to fresh air immediately[7][11].

If breathing has stopped, begin rescue breathing (using a pocket mask with a one-way

valve) and CPR if heart action has stopped[6][7].

If breathing is difficult, administer oxygen[11].

Seek immediate medical attention[7][11].

Skin Contact:

Immediately remove all contaminated clothing and shoes[11].

Flush the skin with plenty of soap and water for at least 15 minutes[9][11].

Seek immediate medical attention[7][11].

Eye Contact:
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Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids[6][7].

Remove contact lenses if present and easy to do so. Continue rinsing[12].

Seek immediate medical attention[7][11].

Ingestion:

Do NOT induce vomiting[12].

Rinse mouth with water[7][11].

Never give anything by mouth to an unconscious person[13].

Seek immediate medical attention[7][11].

Exposure Route
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Caption: Emergency First-Aid Workflow for Exposure Incidents.

Accidental Release and Fire-Fighting Measures
Spill Response:

Evacuate personnel from the area[6].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/2711.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC148420010&productDescription=3-CHLORO-2-METHYLPROPENE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/10403.pdf
https://www.fishersci.com/store/msds?partNumber=AC148420010&productDescription=3-CHLORO-2-METHYLPROPENE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/10403.pdf
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-Methylpropane.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/10403.pdf
https://www.benchchem.com/product/b1294522/docs?utm_src=pdf-body-img#3-chloro-2-methylpropionitrile-safety-data-sheet-sds
https://nj.gov/health/eoh/rtkweb/documents/fs/2711.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove all sources of ignition[6].

Ensure adequate ventilation.

Wearing full PPE, absorb the spill with an inert material like vermiculite, dry sand, or

earth[6][11].

Place the absorbed material into a suitable, labeled container for hazardous waste

disposal[6][11].

Wash the spill area after cleanup is complete[6].

Dispose of waste as a hazardous material in accordance with EPA and local

regulations[6].

Fire-Fighting:

This compound is a combustible liquid[6].

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon

dioxide[6][13].

Specific Hazards: Poisonous gases, including hydrogen chloride and nitrogen oxides, are

produced in a fire[6].

Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear[8][9].

Conclusion: Safety as a Pillar of Scientific
Excellence
The responsible use of 3-Chloro-2-methylpropionitrile is not a barrier to research but a

prerequisite for it. By integrating the principles of hazard recognition, engineering controls,

diligent work practices, and emergency preparedness into every experiment, researchers can

effectively manage the risks associated with this valuable synthetic intermediate. This guide

serves as a technical resource to reinforce the culture of safety that underpins scientific

innovation and protects its most valuable asset: the scientist.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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